[(7-methoxy-1,3-benzodioxol-5-yl)methylene]malononitrile

• IUPAC Name: 2-[(7-methoxy-1,3-benzodioxol-5-yl)methylidene]propanedinitrile
• InChI: InChI=1S/C12H8N2O3/c1-15-10-3-8(2-9(5-13)6-14)4-11-12(10)17-7-16-11/h2-4H,7H2,1H3
• InChI Key: MSSIGYGWOOWKCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)C=C(C#N)C#N
• Molecular Formula: C12H8N2O3
• Molecular Weight: 228.20 g/mol

Description

[(7-methoxy-1,3-benzodioxol-5-yl)methylene]malononitrile is a chemical compound with a complex structure that has been of great interest to scientists due to its potential applications in scientific research. This compound is also known as MMDA-2, and it belongs to the family of phenethylamines. MMDA-2 is a potent psychedelic drug that has been used in research studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of MMDA-2 is complex and not fully understood. However, studies have shown that MMDA-2 activates serotonin receptors in the brain, specifically the 5-HT2A receptor. This activation leads to changes in brain function and altered states of consciousness. MMDA-2 has also been shown to increase the release of dopamine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
MMDA-2 has been shown to have a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, body temperature, and respiration. MMDA-2 also alters brain function, leading to altered states of consciousness, changes in perception, and altered emotional states. These effects are believed to be mediated by the activation of serotonin and dopamine receptors in the brain.

Advantages and Limitations for Lab Experiments

MMDA-2 has several advantages and limitations for lab experiments. One advantage is its potency, which allows for smaller doses to be used in experiments. MMDA-2 is also relatively stable, which makes it easier to handle and store. However, one limitation is its psychoactive effects, which can make it difficult to conduct experiments that require participants to remain alert and focused. Another limitation is the complexity of its synthesis, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research on MMDA-2. One direction is the investigation of its potential applications in the treatment of mental health disorders such as depression and anxiety. Another direction is the investigation of its mechanism of action and its interactions with other neurotransmitters in the brain. Additionally, research could focus on developing new synthesis methods for MMDA-2 that are more efficient and cost-effective. Finally, further research could explore the potential applications of MMDA-2 in other fields such as neuroscience and pharmacology.

Synthesis Methods

The synthesis of [(7-methoxy-1,3-benzodioxol-5-yl)methylene]malononitrile is a complex process that involves several steps. The synthesis starts with the reaction of 3,4-methylenedioxyphenylacetone with malononitrile in the presence of a catalyst such as sodium ethoxide. The resulting product is then subjected to a series of reactions that lead to the formation of MMDA-2. The synthesis of MMDA-2 is a challenging process that requires expertise in organic chemistry.

Scientific Research Applications

MMDA-2 has been used in scientific research to investigate its potential applications in various fields. One of the main areas of research has been the investigation of its mechanism of action. MMDA-2 is a potent psychedelic drug that has been shown to activate serotonin receptors in the brain. This activation leads to changes in brain function and altered states of consciousness. MMDA-2 has also been studied for its potential applications in the treatment of mental health disorders such as depression and anxiety.